2-(2,5-dimethylbenzyl)-8-(piperidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The [1,2,4]triazolo[4,3-a]pyridine is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring .
Synthesis Analysis
The stereoselective preparation of functionalized [1,2,4]triazolo[4,3-a]pyridines from N-tosylhydrazones and pyridines was developed through the dearomatization of pyridines . This transformation features good step- and atom-economy, high diastereoselectivity, and the efficient formation of four new carbon–heteroatom bonds in the corresponding product tetrahydro pyridines .Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[4,3-a]pyridines is complex and can be analyzed using various techniques such as NMR spectroscopy .Chemical Reactions Analysis
A base-promoted tandem SNAr/Boulton–Katritzky rearrangement is developed. It offers a simple and straightforward method for the formation of functionalized [1,2,4]triazolo[1,5-a]pyridines from 1,2,4-oxadiazol-3-amines or 3-aminoisoxazoles with 2-fluoropyridines .Scientific Research Applications
Synthesis and Structural Analysis
A variety of [1,2,4]triazolo[1,5-a]pyridine derivatives, including structures similar to 2-(2,5-dimethylbenzyl)-8-(piperidin-1-ylsulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, have been synthesized and evaluated for their potential applications in scientific research. For instance, the synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives has been documented, showcasing their significant antibacterial and antifungal activities against various microorganisms, suggesting potential applications in the development of new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Pharmacological Potential
The pharmacological evaluation of [1,2,4]triazolo[1,5-a][1,3,5]triazine derivatives has revealed that certain compounds exhibit potent and selective adenosine A2a receptor antagonist activity, which could be beneficial in the development of treatments for neurological disorders such as Parkinson's disease (Vu et al., 2004).
Antimicrobial Applications
Compounds incorporating the [1,2,4]triazolo[1,5-a]pyridine scaffold have shown promising antimicrobial properties. For instance, a series of thiophene-based heterocycles demonstrated potent antimicrobial activity, highlighting the potential of these compounds in addressing infectious diseases (Mabkhot et al., 2016).
Molecular and Crystal Structure Insights
The detailed molecular and crystal structure analysis of isothiazolo[5,4-b]pyridin derivatives provides valuable insights into the conformational preferences and electronic properties of these compounds, which is crucial for understanding their reactivity and potential applications in material science and pharmaceuticals (Karczmarzyk & Malinka, 2004).
Antimalarial Activity
A novel series of [1,2,4]triazolo[4,3-a]pyridine sulfonamides has been explored for their antimalarial properties, with some derivatives showing promising activity against Plasmodium falciparum. This highlights the potential of these compounds in the development of new antimalarial therapies (Karpina et al., 2020).
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methyl]-8-piperidin-1-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3S/c1-15-8-9-16(2)17(13-15)14-24-20(25)23-12-6-7-18(19(23)21-24)28(26,27)22-10-4-3-5-11-22/h6-9,12-13H,3-5,10-11,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPOFNTCUGMMMTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C(=O)N3C=CC=C(C3=N2)S(=O)(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.